Cas no 1189107-50-3 (4-Amino-6-bromo-2,8-dimethylquinoline)

• Product Name: 4-Amino-6-bromo-2,8-dimethylquinoline
• CAS No: 1189107-50-3
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 2118519
• PubChem ID: 45599427
• Update Time: 2025-04-21

4-Amino-6-bromo-2,8-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-bromo-2,8-dimethylquinoline
• 6-bromo-2,8-dimethylquinolin-4-amine
• AKOS011483845
• SCHEMBL442077
• 1189107-50-3
• MFCD12675040
• DTXSID10670970
• DB-061455

• Inchi： 1S/C11H11BrN2/c1-6-3-8(12)5-9-10(13)4-7(2)14-11(6)9/h3-5H,1-2H3,(H2,13,14)
• InChI Key： UCYRPXVGZANXNL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2C(C=1)=C(C=C(C)N=2)N

Computed Properties

• Exact Mass: 250.01056Da
• Monoisotopic Mass: 250.01056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų